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Compound of Interest

Compound Name: Tri(2-furyl)phosphine

Cat. No.: B125338

Essential Safety and Handling Guide for Tri(2-
furyl)phosphine

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Tri(2-furyl)phosphine (CAS No. 5518-52-5). The following
procedures are designed for researchers, scientists, and professionals in drug development to
ensure safe laboratory practices.

Hazard Summary: Tri(2-furyl)phosphine is classified as a hazardous substance that causes
skin and serious eye irritation, and may cause respiratory irritation.[1][2][3] It is crucial to
adhere to the following personal protective equipment (PPE) guidelines and handling
procedures to minimize exposure risk.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Tri(2-furyl)phosphine. The
following table summarizes the required equipment.
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Protection Type

Specific Recommendation

Standard/Specification

Eye/Face Protection

Tightly fitting safety goggles
with side-shields. A face shield
is recommended for splash

protection.

Conforming to EN 166 (EU) or
NIOSH (US)[1][2]

Skin Protection

Chemical-impermeable gloves
(e.g., Nitrile rubber) and
fire/flame resistant, impervious
clothing.[1][4] A lab coat or
gown with long sleeves and

tight-fitting cuffs is required.

Follow manufacturer's
permeation data for glove

selection.

Respiratory Protection

For operations that may
generate dust or aerosols, a
full-face respirator with a
particulate filter or a NIOSH-
approved N95 dust mask is
necessary.[2][5][6] Use a self-
contained breathing apparatus
(SCBA) for firefighting.[1][7]

Conforming to EN 143 for

particulate filters.[2]

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o Ensure a well-ventilated work area, such as a chemical fume hood.[1][2][7]

o Inspect all PPE for integrity before use.

o Have an emergency eyewash station and safety shower readily accessible.

o Keep a spill kit with appropriate absorbent materials nearby.

e Handling:

o Avoid the formation of dust and aerosols.[1][7]
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o Do not get the substance in eyes, on skin, or on clothing.[2]
o Use non-sparking tools to prevent ignition.[1][7]

o Weigh and transfer the material in a designated area, preferably within a fume hood.

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][7]
o Keep refrigerated to maintain product quality.[2]

o Store locked up and away from oxidizing agents.[1][2]

Emergency Procedures
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Exposure Scenario Immediate Action

Move the victim to fresh air and keep them at
) rest in a position comfortable for breathing. If the
Inhalation L ;
individual feels unwell, call a poison center or

doctor.[1][2]

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.

Skin Contact Remove contaminated clothing and wash it
before reuse. If skin irritation persists, seek

medical attention.[1][2]

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to

Eye Contact do so. Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical
advice/attention.[1][2]

) Rinse mouth with water. Do not induce vomiting.
Ingestion . . .
Call a poison center or doctor immediately.[1]

Evacuate personnel to a safe area. Avoid dust
formation and remove all sources of ignition.
] Use personal protective equipment. Collect the
spil spilled material with spark-proof tools and place

it in a suitable, closed container for disposal.[1]

[7]

Disposal Plan

o Dispose of Tri(2-furyl)phosphine and any contaminated materials at an approved waste
disposal plant in accordance with local, state, and federal regulations.[1][2]

e Do not allow the chemical to enter drains.[1][7]

Safety Workflow Diagram
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Caption: Logical workflow for safely handling Tri(2-furyl)phosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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